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(methoxymethoxy)pyridine

CAS No.: 81245-27-4

Cat. No.: B3155809

Get Quote

In the landscape of modern drug discovery, the pyridine ring remains a privileged scaffold,
integral to the structure of numerous therapeutic agents due to its unique electronic properties
and ability to engage in critical hydrogen bonding interactions with biological targets.[1] Among
the vast arsenal of pyridine-based building blocks, 4-lodo-3-(methoxymethoxy)pyridine has
emerged as a particularly valuable intermediate for medicinal chemists. Its utility lies in the
strategic placement of two key functional groups with orthogonal reactivity: a C4-iodo
substituent and a C3-methoxymethyl (MOM) protected hydroxyl group.

This configuration allows for a sequential and highly controlled elaboration of the pyridine core.
The iodine atom serves as a versatile handle for a suite of palladium-catalyzed cross-coupling
reactions, enabling the introduction of diverse carbon and heteroatom substituents.[2]
Concurrently, the MOM ether provides robust protection for the adjacent hydroxyl group, which
can be selectively unveiled post-coupling to explore crucial structure-activity relationships
(SAR) or to serve as a key pharmacophoric element. This guide provides a technical overview
of the synthesis, reactivity, and strategic applications of this key intermediate in the synthesis of
complex, biologically active molecules.
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Physicochemical Properties

A summary of the key properties of 4-lodo-3-(methoxymethoxy)pyridine is provided below.

Property Value

CAS Number 81245-27-4[3][4]
Molecular Formula C7HsINO2[3]
Molecular Weight 265.05 g/mol [3]
Appearance Solid

Melting Point 62.5-65 °C[3]
Storage Conditions 2-8°C[3]

Synthesis and Strategic Considerations

The preparation of 4-lodo-3-(methoxymethoxy)pyridine is a straightforward two-step process
starting from the commercially available 3-hydroxypyridine. The logic behind this sequence is
crucial for ensuring high yields and purity.
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Caption: Synthetic route to 4-lodo-3-(methoxymethoxy)pyridine.

Step 1: Electrophilic lodination of 3-Hydroxypyridine

The first step involves the regioselective iodination of 3-hydroxypyridine at the C4 position. The
hydroxyl group is an activating, ortho-, para-director. In the acidic conditions often used for
halogenation, the pyridine nitrogen is protonated, further directing electrophilic attack to the C4
and C6 positions. Steric hindrance from the hydroxyl group can favor substitution at the C4
position.

Experimental Protocol: Synthesis of 4-lodo-3-hydroxypyridine

» To a stirred solution of 3-hydroxypyridine (1.0 equiv) in a suitable solvent (e.g., water or
acetic acid), add the iodinating agent. N-lodosuccinimide (NIS) is a common choice, though
other methods using iodine in the presence of an oxidant can also be employed.

e The reaction mixture is typically stirred at room temperature or with gentle heating until TLC
or LC-MS analysis indicates complete consumption of the starting material.
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e Upon completion, the reaction is quenched, often by the addition of a reducing agent like
sodium thiosulfate solution to remove any excess iodine.

e The pH is adjusted with a base (e.g., sodium bicarbonate) to precipitate the product.

e The crude 4-lodo-3-hydroxypyridine[5] is collected by filtration, washed with water, and dried.
It can be used in the next step with or without further purification.

Step 2: Protection of the Hydroxyl Group

With the iodine in place, the hydroxyl group is protected to prevent it from interfering with
subsequent organometallic coupling reactions. The methoxymethyl (MOM) group is an ideal
choice as it is stable under the basic and nucleophilic conditions of many cross-coupling
reactions but can be removed under mild acidic conditions.[6]

Experimental Protocol: Synthesis of 4-lodo-3-(methoxymethoxy)pyridine

e Suspend 4-lodo-3-hydroxypyridine (1.0 equiv) in an anhydrous aprotic solvent such as
dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen
or Argon).

e Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or sodium hydride
(NaH) (1.2-1.5 equiv), and stir the mixture at 0 °C.

e Slowly add chloromethyl methyl ether (MOMCI) (1.1-1.3 equiv) to the suspension. Caution:
MOMCI is a carcinogen and should be handled with appropriate safety precautions in a fume
hood.

» Allow the reaction to warm to room temperature and stir until the reaction is complete as
monitored by TLC.

e Quench the reaction by the careful addition of water or a saturated aqueous solution of
ammonium chloride.

o Extract the product into an organic solvent (e.g., DCM or ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure.
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e The crude product is purified by column chromatography on silica gel to afford pure 4-lodo-
3-(methoxymethoxy)pyridine.

Core Applications in Medicinal Chemistry:
Palladium-Catalyzed Cross-Coupling

The C4-iodo substituent is the primary reactive site for building molecular complexity. Its high
reactivity in the oxidative addition step of palladium catalytic cycles makes it an excellent

substrate for a variety of cross-coupling reactions.[7][8]

Cross-Coupling Applications
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Caption: Key cross-coupling reactions of the title compound.

Suzuki-Miyaura Coupling: Synthesis of Biaryl Scaffolds

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for
constructing C(sp?)-C(sp?) bonds.[9][10] In medicinal chemistry, this reaction is invaluable for
synthesizing biaryl and heteroaryl-aryl structures, which are prevalent motifs in kinase inhibitors

and other targeted therapies.
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Workflow & Causality: The reaction involves an organoboron species (typically a boronic acid
or ester) and an organohalide. A palladium(0) catalyst undergoes oxidative addition into the C-I
bond. Transmetalation with the boronate species (activated by a base) followed by reductive
elimination yields the coupled product and regenerates the catalyst.[10][11] The choice of
ligand, base, and solvent is critical for achieving high yields and preventing side reactions like
dehalogenation or homo-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

e To areaction vessel, add 4-lodo-3-(methoxymethoxy)pyridine (1.0 equiv), the desired
arylboronic acid (1.1-1.5 equiv), a palladium catalyst such as Pd(PPhs)a (2-5 mol%) or a
combination of a Pd precursor like Pdz2(dba)s and a ligand like SPhos.

e Add a base, typically an aqueous solution of Na2COs, K2COs, or Cs2COs (2-3 equiv).

¢ Add a solvent system, commonly a mixture of an organic solvent like dioxane, THF, or DME,
and water.

e Degas the mixture thoroughly by bubbling argon or nitrogen through it for 15-20 minutes.

o Heat the reaction mixture, typically between 80-100 °C, under an inert atmosphere. Monitor
the reaction progress by TLC or LC-MS.

o Upon completion, cool the reaction to room temperature and dilute with water and an organic
solvent (e.g., ethyl acetate).

o Separate the layers and extract the aqueous layer with the organic solvent.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate.

» Purify the residue by column chromatography to yield the 4-aryl-3-(methoxymethoxy)pyridine
product.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling enables the formation of a C(sp?)-C(sp) bond between an aryl halide
and a terminal alkyne.[8] This reaction is crucial for introducing alkynyl linkers, which can be
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used to probe binding pockets, or as versatile functional handles for subsequent
transformations like "click chemistry" (azide-alkyne cycloadditions) or reduction to alkenes or
alkanes.[7]

Workflow & Causality: This reaction typically employs a dual catalytic system: a palladium
complex and a copper(l) salt (e.g., Cul).[8][12] The palladium catalyst activates the aryl iodide
via oxidative addition, while the copper co-catalyst reacts with the terminal alkyne in the
presence of a base (usually an amine like triethylamine or DIPEA) to form a copper acetylide
intermediate. This intermediate then undergoes transmetalation to the palladium center,
followed by reductive elimination to furnish the coupled product.[8] Copper-free variants also
exist to avoid potential issues with copper contamination in biological assays.[13]

Experimental Protocol: Sonogashira Coupling

In a dry Schlenk flask under an inert atmosphere, dissolve 4-lodo-3-
(methoxymethoxy)pyridine (1.0 equiv) in an anhydrous solvent such as THF or DMF.

e Add a palladium catalyst (e.g., Pd(PPhs)2Clz, 2-5 mol%) and a copper(l) co-catalyst (e.g.,
Cul, 4-10 mol%).

e Add an amine base, which often serves as part of the solvent system (e.qg., triethylamine,
DIPEA, 2-3 equiv).

e Add the terminal alkyne (1.1-1.5 equiv) dropwise to the stirred mixture.

 Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting
material is consumed (monitor by TLC or LC-MS).

o Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst
residues, washing with an organic solvent.

o Concentrate the filtrate and purify the crude product by column chromatography to isolate
the 4-alkynyl-3-(methoxymethoxy)pyridine.

The Strategic Payoff: Deprotection and Final
Functionalization
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After the core scaffold has been assembled via cross-coupling, the final and often most critical
step is the deprotection of the MOM ether to reveal the 3-hydroxyl group. This phenol is

frequently a key pharmacophoric feature, acting as a hydrogen bond donor or acceptor to
interact with protein targets.

Final Deprotection Strategy
Coupled Product
(e.g., 4-Aryl-3-(MOM)pyridine)

Unmasks key
H-bond donor

Click to download full resolution via product page
Caption: Unveiling the pharmacophore via MOM deprotection.

Deprotection Methodologies: The MOM ether is labile to acidic conditions. The choice of acid is
dictated by the sensitivity of other functional groups in the molecule.
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Reagent Conditions Comments
) Common, effective, but can be
HCI / MeOH Methanolic HCI, rt
too harsh for some substrates.
Trifluoroacetic acid in CH2Clz, Strong acid, effective for
TFA/ DCM
rt stubborn MOM ethers.
p-Toluenesulfonic acid in Milder solid acid, can be used
p-TsOH

MeOH, rt

solvent-free.[14]

TMSOTf / 2,2"-Bipyridyl

Trimethylsilyl triflate and a

scavenger

Mild, nearly neutral conditions,

good chemoselectivity.[6][15]

ZnBrz2 / n-PrSH

Lewis acid with a soft

nucleophile

Rapid and selective

deprotection.[16]

Experimental Protocol: Acid-Catalyzed MOM Deprotection

¢ Dissolve the MOM-protected substrate (1.0 equiv) in a suitable solvent, such as methanol or

dichloromethane.

e Add a catalytic or stoichiometric amount of an acid (e.g., 2M HCI in ether, or p-TsOH).

 Stir the reaction at room temperature, monitoring by TLC for the disappearance of the

starting material and the appearance of the more polar product spot.

o Once the reaction is complete, quench by adding a mild base, such as saturated aqueous

sodium bicarbonate solution, until the mixture is neutral or slightly basic.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

» The final 3-hydroxypyridine derivative can be purified by crystallization or column

chromatography.

Conclusion
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4-lodo-3-(methoxymethoxy)pyridine is a testament to the power of strategic functionalization
in chemical synthesis. It provides a robust and flexible platform for medicinal chemists to
rapidly generate libraries of complex substituted pyridines. By leveraging the reliable and well-
understood chemistry of palladium-catalyzed cross-coupling at the iodo position, followed by
the straightforward deprotection of the MOM ether, researchers can efficiently access novel
chemical entities. The ability to independently manipulate these two positions allows for
systematic exploration of structure-activity relationships, ultimately accelerating the journey
from a synthetic building block to a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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